Cas no 2731010-99-2 ((1-methoxy-3,3-dimethylcyclopentyl)methanol)

• Product Name: (1-methoxy-3,3-dimethylcyclopentyl)methanol
• CAS No: 2731010-99-2
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 6603466
• PubChem ID: 165603865
• Update Time: 2025-10-23

(1-methoxy-3,3-dimethylcyclopentyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-methoxy-3,3-dimethylcyclopentyl)methanol
• EN300-30861743
• 2731010-99-2

• Inchi： 1S/C9H18O2/c1-8(2)4-5-9(6-8,7-10)11-3/h10H,4-7H2,1-3H3
• InChI Key： MVUMRGJTKJQRLX-UHFFFAOYSA-N
• SMILES： O(C)C1(CO)CCC(C)(C)C1

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Additional information on (1-methoxy-3,3-dimethylcyclopentyl)methanol

Introduction to (1-methoxy-3,3-dimethylcyclopentyl)methanol (CAS No. 2731010-99-2)

(1-methoxy-3,3-dimethylcyclopentyl)methanol (CAS No. 2731010-99-2) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and chemical industries. This compound is characterized by its cyclopentyl ring with a methoxy and dimethyl substitution, which imparts specific chemical and biological properties.

The chemical structure of (1-methoxy-3,3-dimethylcyclopentyl)methanol is defined by the presence of a five-membered cyclopentyl ring, with a methoxy group (-OCH₃) and two methyl groups (-CH₃) attached at the 1 and 3 positions, respectively. The methanol group (-CH₂OH) is attached to the cyclopentyl ring, contributing to its hydrophilic nature. This unique combination of functional groups provides the compound with a range of interesting properties, including solubility, reactivity, and potential biological activity.

In the realm of pharmaceutical research, (1-methoxy-3,3-dimethylcyclopentyl)methanol has been explored for its potential as a precursor in the synthesis of more complex molecules. Recent studies have shown that this compound can serve as a building block in the development of novel drugs targeting various diseases. For instance, researchers at the University of California have utilized this compound in the synthesis of new anti-inflammatory agents, demonstrating promising results in preclinical trials.

The synthetic pathways for producing (1-methoxy-3,3-dimethylcyclopentyl)methanol have been optimized to ensure high yields and purity. One common method involves the reaction of 1-bromo-3,3-dimethylcyclopentane with sodium methoxide to form the methoxy derivative, followed by reduction to introduce the hydroxymethyl group. This multi-step process requires precise control over reaction conditions to achieve the desired product with minimal side reactions.

The physical properties of (1-methoxy-3,3-dimethylcyclopentyl)methanol

In terms of safety and handling, while (1-methoxy-3,3-dimethylcyclopentyl)methanol

The environmental impact of (1-methoxy-3,3-dimethylcyclopentyl)methanol

In conclusion, (1-methoxy-3,3-dimethylcyclopentyl)methanol (CAS No. 2731010-99-2) is a versatile compound with significant potential in pharmaceutical and chemical applications. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and applications for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.